Cas no 1806771-18-5 (4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride
• CAS No: 1806771-18-5
• MF: C₆H₃ClF₃NO₂S
• MW: 245.606729745865
• CID: 4922372
• Update Time: 2025-10-29

4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride

• Inchi： 1S/C6H3ClF3NO2S/c7-14(12,13)4-2-11-5(8)1-3(4)6(9)10/h1-2,6H
• InChI Key： OUIFSLZBPFFWJV-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC(=CC=1C(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on 4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride

4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl Chloride: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl Chloride (CAS No. 1806771-18-5) is a highly specialized chemical entity with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with fluorinated groups and a sulfonyl chloride functional group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The difluoromethyl group attached to the pyridine ring in this compound contributes to its lipophilicity, which is a critical factor in designing drugs with optimal absorption profiles. Additionally, the fluoro substituent at the 2-position enhances the compound's stability and resistance to metabolic degradation, making it a promising candidate for further exploration in medicinal chemistry.

The sulfonyl chloride group in 4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl Chloride is highly reactive and serves as an excellent leaving group in substitution reactions. This makes the compound an ideal building block for constructing sulfonamides, which are widely used in pharmaceuticals as inhibitors of various enzymes and receptors. For instance, sulfonamides have been successfully employed in the development of kinase inhibitors, which are crucial for targeting cancer-related signaling pathways.

From a synthetic perspective, the preparation of 4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl Chloride involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the pyridine derivative, followed by fluorination at specific positions and subsequent introduction of the sulfonyl chloride group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these steps, reducing reaction times and enhancing efficiency.

In terms of applications, this compound has shown potential in agrochemical research, particularly as a precursor for herbicides and insecticides. The fluorinated pyridine moiety is known to confer selectivity towards specific pest species while minimizing toxicity to non-target organisms. Furthermore, the sulfonyl chloride group enables the formation of bioisosteres, which can enhance the efficacy of agrochemicals by improving their uptake and distribution within target organisms.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the electronic properties and reactivity of 4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl Chloride. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic communication between its functional groups, which can be exploited in designing novel materials with tailored electronic properties. For example, derivatives of this compound have been explored as candidates for organic semiconductors due to their ability to facilitate charge transport.

In conclusion, 4-(Difluoromethyl)-2-fluoropyridine-5-sulfonyl Chloride (CAS No. 1806771-18-5) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a key player in the development of innovative solutions in pharmaceuticals, agrochemicals, and materials science. Continued research into its properties and applications is expected to unlock further potential and contribute to advancements in these fields.